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Compound of Interest

Compound Name: 1,3-Dioxan-5-ol

Cat. No.: B053867

Essential Safety and Handling Guide for 1,3-
Dioxan-5-ol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Dioxan-5-ol in a laboratory setting. Adherence to these
guidelines is crucial for minimizing risks and ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Dioxan-5-ol is recognized as a chemical that can cause serious eye irritation[1]. While
comprehensive GHS hazard criteria are not met in all reports, it is imperative to handle this
compound with caution. The primary hazard associated with 1,3-Dioxan-5-ol is its potential to
cause irritation, particularly to the eyes[1].

Proper and consistent use of Personal Protective Equipment (PPE) is the most critical line of
defense against chemical exposure. The following table summarizes the recommended PPE
for handling 1,3-Dioxan-5-ol.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards. A face shield should
also be worn if there is a risk of

splashing.

To protect eyes from splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Wear chemical-impermeable
gloves. Nitrile or neoprene
gloves are generally
recommended for handling
organic chemicals. Always
inspect gloves for tears or

holes before use.

To prevent skin contact, which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If exposure limits
are exceeded or if irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator should be

used.

To avoid inhalation of
potentially harmful vapors or

aerosols.

Body Protection

Wear a lab coat or fire/flame-
resistant and impervious

clothing.

To protect the skin from
accidental contact and
contamination of personal

clothing.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize risk and environmental

impact.

Preparation:
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o Before handling, ensure that an eyewash station and safety shower are readily accessible.
« All personnel involved must be trained on the potential hazards and emergency procedures.
o Ensure the work area is well-ventilated, preferably within a certified chemical fume hood[2].
Handling:

e Always handle this compound within a certified chemical fume hood to ensure adequate
ventilation[2].

e Avoid the formation of dust and aerosols.

e Ground and bond containers when transferring material to prevent static discharge.
e Use non-sparking tools.

e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area[3].

o Keep away from sources of ignition, heat, sparks, and open flames[4][5].

« It has been recommended that this chemical be stored under a nitrogen blanket[4].

Disposal Plan

Proper containment and disposal of 1,3-Dioxan-5-ol are essential to prevent environmental
contamination and ensure laboratory safety.

Spill Response:
o Evacuate the area and ensure adequate ventilation.

» Remove all sources of ignition[5][6][7].
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o Wear appropriate PPE, including respiratory protection.

e For small spills, use absorbent paper or inert material (e.g., sand, vermiculite) to pick up the
liquid spill material[4][6].

o Place the absorbed material and any contaminated clothing in a sealed, vapor-tight plastic
bag for eventual disposal[6].

e Wash any contaminated surfaces with a soap and water solution[6].

Waste Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e The chemical should be collected in suitable and closed containers for disposal[7].

» Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations][3].

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,3-Dioxan-5-ol.
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Workflow for Handling 1,3-Dioxan-5-ol

Preparation

Don Appropriate PPE

'

Verify Fume Hood Operation

'

Check Eyewash/Safety Shower

Hangling

Transfer Chemical in Fume Hood

<<
-<
~
~
~
~<
~<
~

Perform Experimental Procedure

Disposal & Cleantip~__
~

—

Wash Hands Thoroughly

.

Collect Waste in Labeled Container

Clean Spills Immediately

N

e

Dispose of Waste via EH&S

Click to download full resolution via product page

Caption: Workflow for Handling 1,3-Dioxan-5-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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